Cas no 1696491-09-4 (ethyl 2-amino-3-bromo-4-chloro-benzoate)

• Product Name: ethyl 2-amino-3-bromo-4-chloro-benzoate
• CAS No: 1696491-09-4
• MF: C₉H₉BrClNO₂
• MW: 278.530260801315
• MDL: MFCD31853368
• CID: 5580229
• PubChem ID: 103480509
• Update Time: 2026-03-11

ethyl 2-amino-3-bromo-4-chloro-benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-3-bromo-4-chloro-, ethyl ester
• Ethyl 2-Amino-3-bromo-4-chlorobenzoate
• ethyl 2-amino-3-bromo-4-chloro-benzoate

• MDL： MFCD31853368
• Inchi： 1S/C9H9BrClNO2/c1-2-14-9(13)5-3-4-6(11)7(10)8(5)12/h3-4H,2,12H2,1H3
• InChI Key： JVYIRXCASJPEBL-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(Cl)C(Br)=C1N

Experimental Properties

• Density: 1.598±0.06 g/cm3(Predicted)
• Boiling Point: 337.9±37.0 °C(Predicted)
• pka: -0.72±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on ethyl 2-amino-3-bromo-4-chloro-benzoate

Professional Introduction to Ethyl 2-amino-3-bromo-4-chloro-benzoate (CAS No. 1696491-09-4)

Ethyl 2-amino-3-bromo-4-chloro-benzoate, identified by its Chemical Abstracts Service (CAS) number 1696491-09-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of brominated and chlorinated benzoic acid derivatives, which are widely explored for their potential biological activities and pharmacological properties.

The structural framework of ethyl 2-amino-3-bromo-4-chloro-benzoate consists of a benzoate ester moiety substituted with amino, bromo, and chloro functional groups at specific positions. This unique arrangement of substituents contributes to its distinct chemical reactivity and interaction with biological targets. The presence of both amino and halogen atoms makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been a growing interest in halogenated aromatic compounds due to their enhanced binding affinity and metabolic stability. Ethyl 2-amino-3-bromo-4-chloro-benzoate is no exception and has been studied for its potential applications in the treatment of various diseases. For instance, research has indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. Such findings have prompted further investigation into its pharmacological profile and potential therapeutic utility.

One of the most compelling aspects of ethyl 2-amino-3-bromo-4-chloro-benzoate is its role as a building block in drug discovery. The benzoate ester group can be easily modified through various chemical reactions, allowing chemists to tailor the molecule for specific biological activities. This flexibility has made it a valuable asset in the synthesis of libraries of compounds for high-throughput screening (HTS) campaigns. The ability to rapidly generate and test numerous derivatives has accelerated the process of identifying lead compounds for further development.

Moreover, ethyl 2-amino-3-bromo-4-chloro-benzoate has been explored in the context of developing novel antibiotics. The combination of bromine and chlorine atoms can disrupt bacterial cell wall synthesis or interfere with essential metabolic processes, making this compound a promising candidate for combating resistant strains of bacteria. Preliminary studies have shown that derivatives of this molecule can exhibit significant antibacterial activity, highlighting its potential as an antimicrobial agent.

The synthesis of ethyl 2-amino-3-bromo-4-chloro-benzoate involves a series of well-defined chemical steps that require careful optimization to ensure high yield and purity. Typically, the process begins with the bromination and chlorination of benzoic acid precursors, followed by esterification to introduce the ethyl group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have also been employed to enhance the efficiency and selectivity of these transformations.

From a computational chemistry perspective, ethyl 2-amino-3-bromo-4-chloro-benzoate has been subjected to detailed molecular modeling studies to understand its interactions with biological targets at the atomic level. These studies have provided insights into how the compound binds to enzymes and receptors, offering a rational basis for designing more potent and selective analogs. The integration of experimental data with computational predictions has become an indispensable tool in modern drug discovery.

The pharmacokinetic properties of ethyl 2-amino-3-bromo-4-chloro-benzoate are also subjects of interest. Researchers have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its suitability for clinical use. Understanding these parameters is crucial for optimizing drug delivery systems and predicting potential side effects. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have been instrumental in characterizing the compound's behavior in biological systems.

In conclusion, ethyl 2-amino-3-bromo-4-chloro-benzoate (CAS No. 1696491-09-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules with potential therapeutic applications. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in the development of innovative treatments for various diseases.